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An In-depth Technical Guide to D-Xylaric Acid
Introduction

D-Xylaric acid, a five-carbon aldaric acid, is a versatile building block with significant potential

in the development of novel polymers, chelating agents, and pharmaceutical intermediates.[1]

Its discovery is rooted in the history of carbohydrate chemistry and the oxidation of sugars.[1]

This guide provides a comprehensive overview of the chemical and physical properties of D-

Xylaric acid, detailed experimental protocols for its synthesis, and its role in metabolic

pathways. It is important to distinguish D-Xylaric acid (C5H8O7) from "Xylaric acid D," a

complex terpene lactone (C15H20O5) isolated from fungi of the Xylaria genus.[1][2] The

majority of scientific literature indicates that D-Xylaric acid is primarily a product of chemical or

biotechnological synthesis rather than being abundant in nature.[1]

Chemical and Physical Properties
D-Xylaric acid, also known as (2R,4S)-2,3,4-trihydroxypentanedioic acid, is a polyhydroxylated

dicarboxylic acid.[3][4] The presence of multiple hydroxyl and carboxyl functional groups makes

it a valuable monomer for synthesizing biodegradable and hydrophilic polymers.[4]

Table 1: General and Physical Properties of D-Xylaric Acid
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Property Value Source

IUPAC Name
(2R,4S)-2,3,4-

trihydroxypentanedioic acid
[3]

Synonyms xylosaccharic acid, m-Xylarate [3]

Molecular Formula C₅H₈O₇ [3]

Molecular Weight 180.11 g/mol [3]

CAS Number 488-31-3 [4]

Melting Point
Diastereomers have different

melting points.
[4]

Solubility
Diastereomers exhibit different

solubilities.
[4]

Optical Activity
Achiral (meso compound) and

optically inactive.
[4]

Table 2: Computed Properties of D-Xylaric Acid

Property Value Source

XLogP3 -2.5 [3]

Hydrogen Bond Donor Count 5 PubChem

Hydrogen Bond Acceptor

Count
7 PubChem

Rotatable Bond Count 4 PubChem

Exact Mass 180.02700259 Da [3]

Monoisotopic Mass 180.02700259 Da [3]

Topological Polar Surface Area 135 Å² [3]

Heavy Atom Count 12 PubChem

Complexity 168 [3]
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Experimental Protocols
The primary methods for producing D-Xylaric acid involve the oxidation of D-xylose, a readily

available pentose sugar.[1] The two main approaches are direct chemical oxidation and

microbial fermentation.[1]

Chemical Synthesis: Nitric Acid Oxidation of D-Xylose
This method involves the oxidation of both the aldehyde and primary alcohol groups of D-

xylose to carboxylic acids.[1]

Materials:

D-xylose

Concentrated nitric acid

Sodium hydroxide solution (for neutralization)

Cold ethanol

Deionized water

Procedure:

Reaction Setup: Dissolve D-xylose in water in a reaction vessel equipped with a stirrer,

thermometer, and a means for the controlled addition of nitric acid. This should be performed

in a fume hood.[1]

Oxidation: Carefully add concentrated nitric acid portion-wise to the D-xylose solution. The

reaction is exothermic and the temperature should be maintained between 50-70°C with

cooling.[1]

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).[1][5]

Neutralization and Precipitation: After the reaction is complete, cool the mixture and

neutralize it with a sodium hydroxide solution to precipitate the sodium salt of D-Xylaric
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acid.[5]

Isolation and Purification: Filter the precipitate and wash it with cold ethanol to remove

impurities.[5] The excess nitric acid can be removed by evaporation under reduced pressure.

[1] The resulting syrup can be further purified by crystallization or ion-exchange

chromatography.[1][5] The free acid can be obtained by passing the sodium salt through an

acidic ion-exchange resin column.[5]

Characterization: The final product should be characterized by techniques such as melting

point determination, FT-IR, and NMR spectroscopy.[5]

Biotechnological Production: Microbial Fermentation
This approach uses microorganisms to convert D-xylose into D-Xylaric acid, often through a

two-step enzymatic process.[1]

Key Enzymes:

Xylose Dehydrogenase (XDH): Oxidizes D-xylose to D-xylonolactone.[1]

Xylonolactonase (XYL): Hydrolyzes D-xylonolactone to D-xylonic acid.[1]

Procedure:

Strain Selection and Preparation: Select a suitable microbial host (e.g., Escherichia coli,

Saccharomyces cerevisiae) and potentially genetically engineer it to express the necessary

enzymes. Prepare an inoculum by growing the cells in a suitable medium.[1]

Fermentation: Carry out the main fermentation in a bioreactor with a defined medium

containing D-xylose as the carbon source. Carefully control parameters such as

temperature, pH, and dissolved oxygen.[1]

Product Recovery: After fermentation, separate the microbial cells from the culture broth by

centrifugation or filtration.[1]

Purification: Recover and purify the D-Xylaric acid from the supernatant using techniques

like ion-exchange chromatography, electrodialysis, or precipitation.[1]
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Signaling Pathways and Logical Relationships
While D-Xylaric acid is not typically involved in signaling pathways in the traditional sense, it is

a key component in certain metabolic and synthetic pathways.

Enzymatic Conversion of D-Xylose
The biotechnological production of D-Xylaric acid relies on a specific enzymatic pathway to

convert D-xylose.
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Enzymatic Pathway for the Conversion of D-Xylose

D-Xylose D-XylonolactoneXylose Dehydrogenase (XDH) D-Xylonic AcidXylonolactonase (XYL)

Logical Workflow for Chemical Synthesis of D-Xylaric Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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